Cas no 115383-22-7 (Fullerene C70, 99.0%)

• Product Name: Fullerene C70, 99.0%
• CAS No: 115383-22-7
• MF: C₇₀
• MW: 840.7490
• MDL: MFCD00282904
• CID: 158693
• Update Time: 2025-06-09

Fullerene C70, 99.0% Chemical and Physical Properties

Names and Identifiers

• Fullerene C70
• Fullerene powder
• [5,6]Fullerene-C70
• [5,6]Fullerene-C70neat
• (C{70}-D{5h(6)})[5,6]fullerene
• Buckminsterfullerene C70
• C70
• Carbon C70
• CARBON 70
• FULLERITE
• FULLERENE
• Fulleren C70
• C70 fullerene
• FULLERENE NANOTUBE
• FULLERENE PRECURSOR
• FULLERENE, C60
• FULLERENES, C60
• Fullerene 70
• rugbyballene
• [70-D5h]fullerene
• (C70-D5h(6))[5,6]fullerene
• Q3885009
• Fullerene C70, 99.0%

• MDL： MFCD00282904
• Inchi： 1S/C70/c1-2-22-5-6-24-13-14-26-11-9-23-4-3(21(1)51-52(22)54(24)55(26)53(23)51)33-31(1)61-35-7-8-27-15-16-29-19-20-30-18-17-28-12-10(25(7)56-57(27)59(29)60(30)58(28)56)37(35)63(33)65-36(4)40(9)67(44(17)42(12)65)69-46(11)47(14)70(50(20)49(18)69)68-43(13)39(6)66(45(16)48(19)68)64-34(5)32(2)62(61)38(8)41(15)64
• InChI Key： ATLMFJTZZPOKLC-UHFFFAOYSA-N
• SMILES： C12C3C4=C5C6=C7C8C9=C%10C%11C%12=C%13C%14=C(C%15=C%16C%17=C%18C%19C%20=C%21C%22=C%23C%24C%25=C%21C(=C%12C%20=C%17%14)C=%11C%11C%12=C%10C=8C8=C%10C%14=C(C=3C3=C%17C%20C%21C%26=C%27C(=C(C%16=C%18C%27=C(C%26=C%23C=%20C=%24C(=C%14%17)C(=C%10%12)C=%11%25)C%22=%19)C1=C%155)C=2C3=%21)C8=C47)C6=C%139

Computed Properties

• Exact Mass: 840.00000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 70
• Rotatable Bond Count: 0
• Complexity: 4760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Black fine crystalline powder
• Density: ca 1.7
• Melting Point: >280 °C (lit.)
• Boiling Point: 500-600℃ subl.
• Solubility: benzene: soluble
• Water Partition Coefficient: Soluble in benzene and toluene. Insoluble in water.
• PSA: 0.00000
• LogP: 20.68500

Fullerene C70, 99.0% Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN1325
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37
• Packing Group：III
• Safety Term：4.1
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：(BD306115)

Related Categories

• Material Chemicals Electrical Materials Nanoelectronic Materials
• Material Chemicals High Polymer Materials

Additional information on Fullerene C70, 99.0%

Fullerene C70, 99.0% (CAS No. 115383-22-7): An Overview of Its Properties and Applications

Fullerene C70, also known as Buckminsterfullerene C70, is a fascinating carbon allotrope that has garnered significant attention in the scientific community due to its unique structure and diverse applications. With a CAS Number of 115383-22-7, this molecule is composed of 70 carbon atoms arranged in a soccer-ball-like structure, making it a member of the fullerene family. The high purity level of 99.0% ensures that it meets the stringent requirements for various advanced research and industrial applications.

The discovery of fullerenes, including Fullerene C70, in 1985 by Richard Smalley, Harry Kroto, and Robert Curl marked a significant milestone in materials science. Since then, extensive research has been conducted to explore the properties and potential uses of these molecules. Fullerene C70 is particularly interesting due to its larger size compared to its more famous cousin, C60, which allows for unique electronic and optical properties.

One of the key properties of Fullerene C70 is its exceptional stability and resistance to chemical reactions. This stability is attributed to the closed-cage structure, which provides a robust framework that can withstand various environmental conditions. Additionally, Fullerene C70 exhibits strong electron-accepting capabilities, making it an excellent candidate for use in photovoltaic devices and organic electronics.

Recent studies have highlighted the potential of Fullerene C70 in biomedical applications. For instance, researchers at the University of California have demonstrated that Fullerene C70 can act as an efficient free radical scavenger, which has implications for antioxidant therapy and the treatment of oxidative stress-related diseases. The molecule's ability to cross biological membranes also makes it a promising candidate for drug delivery systems.

In the field of materials science, Fullerene C70 has shown promise in enhancing the performance of composite materials. When incorporated into polymers or other matrices, Fullerene C70 can improve mechanical strength, thermal stability, and electrical conductivity. This makes it valuable for applications ranging from aerospace engineering to consumer electronics.

The optical properties of Fullerene C70 are another area of active research. Its strong absorption in the visible and near-infrared regions of the electromagnetic spectrum has led to its use in photodynamic therapy (PDT) for cancer treatment. In PDT, Fullerene C70 can be activated by light to generate reactive oxygen species (ROS), which can selectively destroy cancer cells while minimizing damage to healthy tissue.

Environmental applications of Fullerene C70 are also being explored. Researchers at the National Institute of Standards and Technology (NIST) have investigated its potential as a photocatalyst for water purification. When exposed to sunlight, Fullerene C70 can break down organic pollutants and heavy metals, making it a viable option for sustainable water treatment solutions.

The synthesis and purification of Fullerene C70 have been optimized over the years to achieve high yields and purity levels. Common methods include arc discharge between graphite electrodes and laser ablation techniques. The resulting product is then purified using chromatographic methods to ensure that it meets the required purity standard of 99.0%.

In conclusion, Fullerene C70 (CAS No. 115383-22-7) is a versatile material with a wide range of applications in fields such as materials science, biomedicine, and environmental technology. Its unique properties make it an invaluable tool for researchers and engineers working on cutting-edge projects. As ongoing research continues to uncover new possibilities, the future prospects for Fullerene C70 are both exciting and promising.